1-Methylcyclopropene
1-Methylcyclopropene
1-Methylcyclopropene (1-MCP) is a cyclopropene derivative used as a synthetic plant growth regulator. It is structurally related to the natural plant hormone ethylene and it is used commercially to slow down the ripening of fruit and to help maintain the freshness of cut flowers. 1-MCP is a cycloalkene with the molecular formula C4H6. It is a volatile gas at standard temperature and pressure with a boiling point of ~12 °C. Methylcyclopropene can refer to either of two isomers, 1-methylcyclopropene covered in this article, or 3-methylcyclopropene which is not covered in this article. 2-methylcyclopropene would be an incorrect name for 1-methylcyclopropene. Also note: methylcyclopropane is yet a different chemical compound, which is a cycloalkane with the formula C4H8.
Brand Name:
Vulcanchem
CAS No.:
3100-04-7
VCID:
VC20821455
InChI:
InChI=1S/C4H6/c1-4-2-3-4/h2H,3H2,1H3
SMILES:
CC1=CC1
Molecular Formula:
C4H6
Molecular Weight:
54.09 g/mol
1-Methylcyclopropene
CAS No.: 3100-04-7
Cat. No.: VC20821455
Molecular Formula: C4H6
Molecular Weight: 54.09 g/mol
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Specification
| Description | 1-Methylcyclopropene (1-MCP) is a cyclopropene derivative used as a synthetic plant growth regulator. It is structurally related to the natural plant hormone ethylene and it is used commercially to slow down the ripening of fruit and to help maintain the freshness of cut flowers. 1-MCP is a cycloalkene with the molecular formula C4H6. It is a volatile gas at standard temperature and pressure with a boiling point of ~12 °C. Methylcyclopropene can refer to either of two isomers, 1-methylcyclopropene covered in this article, or 3-methylcyclopropene which is not covered in this article. 2-methylcyclopropene would be an incorrect name for 1-methylcyclopropene. Also note: methylcyclopropane is yet a different chemical compound, which is a cycloalkane with the formula C4H8. |
|---|---|
| CAS No. | 3100-04-7 |
| Molecular Formula | C4H6 |
| Molecular Weight | 54.09 g/mol |
| IUPAC Name | 1-methylcyclopropene |
| Standard InChI | InChI=1S/C4H6/c1-4-2-3-4/h2H,3H2,1H3 |
| Standard InChI Key | SHDPRTQPPWIEJG-UHFFFAOYSA-N |
| SMILES | CC1=CC1 |
| Canonical SMILES | CC1=CC1 |
| Colorform | Gas |
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